Cas no 158727-56-1 (2-Methoxy-4-(trifluoromethyl)aniline)

• Product Name: 2-Methoxy-4-(trifluoromethyl)aniline
• CAS No: 158727-56-1
• MF: C₈H₈F₃NO
• MW: 191.15043258667
• MDL: MFCD04115973
• CID: 1006135
• PubChem ID: 5161541
• Update Time: 2025-09-25

2-Methoxy-4-(trifluoromethyl)aniline Chemical and Physical Properties

Names and Identifiers

• 2-Methoxy-4-(trifluoromethyl)aniline
• 4-AMINO-3-METHOXYBENZOTRIFLUORIDE
• 2-Methoxy-4-(trifluoromethyl)benzenamine
• (2-Methoxy-4-trifluoromethylphenyl)amine
• 4-Trifluoromethyl-2-methoxyaniline
• 2-Methoxy-4-(trifluoromethyl)aniline, 2-Amino-5-(trifluoromethyl)anisole
• 2-Methoxy-4-trifluoromethyl-aniline
• CS-0074358
• A809967
• 2-methoxy-4-(trifluoromethyl)benzeneamine
• SCHEMBL568623
• MFCD04115973
• DTXSID40409033
• F9994-0625
• Benzenamine, 2-methoxy-4-(trifluoromethyl)-
• 158727-56-1
• EN300-223475
• AKOS015891014
• SB33962
• SY227882
• DB-093816
• 2-Methoxy-4-trifluoromethyl-aniline, AldrichCPR

• MDL： MFCD04115973
• Inchi： 1S/C8H8F3NO/c1-13-7-4-5(8(9,10)11)2-3-6(7)12/h2-4H,12H2,1H3
• InChI Key： LWKZYZZCYQWRTJ-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=C(C=1)OC)N)(F)F

Computed Properties

• Exact Mass: 191.05579836g/mol
• Monoisotopic Mass: 191.05579836g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• Density: 1.280±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 225.9±40.0 ºC (760 Torr),
• Flash Point: 90.4±27.3 ºC,
• Solubility: Very slightly soluble (0.57 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes